Cas no 866341-32-4 (5-benzyl-8-ethoxy-3-phenyl-5H-pyrazolo4,3-cquinoline)

• Product Name: 5-benzyl-8-ethoxy-3-phenyl-5H-pyrazolo4,3-cquinoline
• CAS No: 866341-32-4
• MF: C₂₅H₂₁N₃O
• MW: 379.453745603561
• CID: 6336231
• PubChem ID: 2135238
• Update Time: 2025-10-30

5-benzyl-8-ethoxy-3-phenyl-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-8-ethoxy-3-phenyl-5H-pyrazolo4,3-cquinoline
• 5-benzyl-8-ethoxy-3-phenyl-5H-pyrazolo[4,3-c]quinoline
• F1602-0251
• 866341-32-4
• HMS3442I20
• AKOS001814123
• 5-benzyl-8-ethoxy-3-phenylpyrazolo[4,3-c]quinoline

• Inchi： 1S/C25H21N3O/c1-2-29-20-13-14-23-21(15-20)25-22(17-28(23)16-18-9-5-3-6-10-18)24(26-27-25)19-11-7-4-8-12-19/h3-15,17H,2,16H2,1H3
• InChI Key： VXEROFNKXNFNDK-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C1C(C(C3C=CC=CC=3)=NN=1)=CN2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 379.168462302g/mol
• Monoisotopic Mass: 379.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 39.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 5-benzyl-8-ethoxy-3-phenyl-5H-pyrazolo4,3-cquinoline

Introduction to 5-benzyl-8-ethoxy-3-phenyl-5H-pyrazolo[4,3-c]quinoline (CAS No. 866341-32-4)

The compound 5-benzyl-8-ethoxy-3-phenyl-5H-pyrazolo[4,3-c]quinoline (CAS No. 866341-32-4) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, featuring a fused pyrazolo[4,3-c]quinoline core, has garnered significant attention in the scientific community due to its potential biological activities and structural versatility. The presence of multiple aromatic rings and functional groups such as benzyl, ethoxy, and phenyl moieties enhances its chemical reactivity and interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic scaffolds in drug discovery. Pyrazolo[4,3-c]quinoline derivatives, in particular, have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of rings and substituents in 5-benzyl-8-ethoxy-3-phenyl-5H-pyrazolo[4,3-c]quinoline suggests that it may exhibit unique pharmacological effects compared to other analogs. This compound’s potential has been further underscored by computational studies predicting favorable binding affinities to various protein targets.

The benzyl group at the 5-position contributes to the compound’s hydrophobicity, which can influence its solubility and membrane permeability—critical factors in drug bioavailability. Meanwhile, the ethoxy group at the 8-position introduces a polar moiety that may enhance interactions with hydrophilic binding sites. The phenyl ring at the 3-position adds another layer of structural complexity, potentially modulating electronic properties and influencing metabolic stability. These features make 5-benzyl-8-ethoxy-3-phenyl-5H-pyrazolo[4,3-c]quinoline a promising candidate for further investigation.

In vitro studies have begun to unravel the biological profile of this derivative. Initial assays suggest that it demonstrates moderate activity against certain cancer cell lines, particularly those overexpressing specific kinases. The quinoline core is well-documented for its role in inhibiting tyrosine kinases, which are often aberrantly activated in tumors. Additionally, the compound’s interaction with microtubule dynamics has been preliminarily explored, indicating potential efficacy in disrupting mitotic progression—a mechanism exploited by many chemotherapeutic agents.

One of the most intriguing aspects of 5-benzyl-8-ethoxy-3-phenyl-5H-pyrazolo[4,3-c]quinoline is its structural similarity to known bioactive molecules. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers have identified potential binding pockets on enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory pathways. The compound’s ability to modulate these enzymes could make it a valuable tool for developing novel anti-inflammatory therapies.

The synthesis of this compound presents an interesting challenge due to its multi-ringed structure. Traditional methods involving multi-step organic transformations have been employed to construct the pyrazolo[4,3-c]quinoline core. Recent innovations in synthetic chemistry, however, have enabled more efficient routes that minimize byproduct formation and improve yield. For instance, transition-metal-catalyzed cross-coupling reactions have been utilized to introduce the benzyl, ethoxy, and phenyl substituents with high precision.

As research progresses, the pharmacokinetic properties of 5-benzyl-8-ethoxy-3-phenyl-5H-pyrazolo[4,3-c]quinoline will be critical to its translation from bench to bedside. Efforts are underway to optimize its metabolic stability and bioavailability through structural modifications. For example, exploring analogs with different substituents or employing prodrug strategies may enhance its therapeutic potential while reducing off-target effects.

The broader significance of this compound lies in its contribution to understanding structure-function relationships within heterocyclic systems. By studying derivatives like 5-benzyl-8-ethoxy-3-phenyl-5H-pyrazolo[4,3-c]quinoline, scientists can gain insights into how specific modifications influence biological activity. These insights are not only valuable for drug design but also for advancing our fundamental knowledge of molecular recognition processes.

In conclusion,5-benzyl-8-ethoxy-3-phenoxy H-pyrazolo[4 , 3 -c ] quino line (CAS No . 866341 -32 -4 ) stands as a testament to the ingenuity of modern medicinal chemistry . Its unique architecture , coupled with preliminary biological evidence , positions it as a compelling subject for further exploration . As research continues , this derivative holds promise not only as a potential therapeutic agent but also as a scaffold for developing next-generation drugs . p >